Cas no 2135949-42-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid
• CAS No: 2135949-42-5
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6367184
• PubChem ID: 165534078
• Update Time: 2025-05-25

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid
• EN300-1284435
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyrazin-2-yl)propanoic acid
• 2135949-42-5

• Inchi： 1S/C16H17N3O4/c1-11-15(18-8-7-17-11)13(9-14(20)21)19-16(22)23-10-12-5-3-2-4-6-12/h2-8,13H,9-10H2,1H3,(H,19,22)(H,20,21)/t13-/m0/s1
• InChI Key： GPBMJSRYXUTLCA-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C1C(C)=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid

Recent Advances in the Study of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2135949-42-5)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2135949-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino acid derivative, characterized by its unique pyrazine ring and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the preparation of protease inhibitors, peptidomimetics, and other therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease (M^pro). Researchers utilized (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid as a precursor to develop peptidomimetic inhibitors with enhanced binding affinity and selectivity. The study demonstrated that modifications to the pyrazine ring and the Cbz group could significantly influence the inhibitory activity, providing valuable insights for future drug design efforts.

In addition to its antiviral potential, this compound has also been investigated for its role in cancer therapeutics. A recent preprint on bioRxiv described its incorporation into small-molecule hybrids designed to target protein-protein interactions (PPIs) involved in oncogenic signaling pathways. The researchers reported that the chiral center and the pyrazine moiety were critical for maintaining the structural integrity and bioactivity of these hybrids, underscoring the compound's importance in medicinal chemistry.

From a synthetic chemistry perspective, advances in the scalable production of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized enzymatic resolution process that improved the yield and enantiomeric purity of the compound. This development is particularly significant for industrial-scale applications, where cost-effective and sustainable synthesis methods are highly sought after.

Looking ahead, researchers are exploring the potential of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylpyrazin-2-yl)propanoic acid in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. Its modular structure and functional group compatibility make it a promising candidate for the development of next-generation therapeutics. Future studies are expected to focus on further elucidating its mechanism of action and expanding its applications in drug discovery.